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Compound of Interest

Compound Name: Solvent Red 124

Cat. No.: B1170167

A Comparative Guide to Solvent Red 124 and
Other Industrial Azo Dyes

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Solvent Red 124 with other common azo
dyes, Solvent Red 24 and Solvent Red 135, used across various industrial applications. The
following sections detail the physicochemical properties, experimental protocols for
performance evaluation, and visual representations of their chemical structures and testing
workflows.

Performance Comparison of Solvent Azo Dyes

The selection of a suitable solvent dye is critical for achieving desired coloration, stability, and
longevity in industrial products. This section presents a quantitative comparison of key
performance indicators for Solvent Red 124, Solvent Red 24, and Solvent Red 135.
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Property Solvent Red 124 Solvent Red 24 Solvent Red 135
C.l. Name Solvent Red 124 Solvent Red 24 Solvent Red 135

71902-17-5/20749-
CAS Number 12239-74-6[1][2][3] 85-83-6[4]

68-2[5][6]

Molecular Structure

Metal Complex Azo[1]
[3]

Double Azo[7]

Naphthalene Ring

Acetone Series[6]

Red to Bluish-Red

Yellowish Transparent

Appearance Bluish-Red Powder[1]
Powder[4][7] Red Powder[6]
Solubility (g/L at 20°C)
Methyl Ethyl Ketone
300[1] - -
(MEK)
Acetone - 20.2[8][9] 0.2[6][10]
Ethanol 10[1] Soluble[7][11][12] 0.1]6][10]
37.3 (as 0.6 (as
Toluene 50[1]
Methylbenzene)[9] Methylbenzene)[6][10]
Butyl Acetate - 21.7[8][9] 0.2[6][10]
Dichloromethane - 32.8[8][9] 0.3[6][10]
Lightfastness (Blue
5[2] 5-6[4][13] 8[5][6][14][15]
Wool Scale)
Heat Resistance (°C) 200°C min[2] 250[8] 300[5][6][15]
Acid Resistance (5%
4[2] 4[4] 5[15]
HCI)
Alkali Resistance (5%
5[2] 4[4] 5[15]
Na2CO3)
Water Resistance 5[16] 5[4] -
Experimental Protocols
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Detailed methodologies are crucial for the accurate assessment and comparison of dye
performance. The following are standard protocols for determining the key properties listed
above.

Solubility Determination

The solubility of a dye in various organic solvents is a critical parameter for its application in
inks, coatings, and plastics. A standard method for determining solubility is as follows:

o Preparation of Saturated Solution: An excess amount of the dye is added to a known volume
of the solvent in a sealed container.

o Equilibration: The mixture is agitated at a constant temperature (e.g., 20°C) for a prolonged
period (typically 24-48 hours) to ensure equilibrium is reached and the solution is saturated.

o Separation of Undissolved Solid: The saturated solution is carefully filtered or centrifuged to
remove any undissolved dye particles.

e Quantification: A known volume of the clear, saturated solution is taken, and the solvent is
evaporated. The mass of the remaining dry dye is measured.

o Calculation: The solubility is calculated and expressed in grams per liter (g/L) of the solvent.

Lightfastness Testing (ISO 105-B02)

Lightfastness is a measure of a dye's resistance to fading upon exposure to light. The ISO 105-
B02 standard is a widely accepted method for this evaluation.

o Sample Preparation: The dye is applied to a suitable substrate (e.g., textile, plastic film)
according to the intended industrial application.

o Exposure: The prepared samples are exposed to a calibrated artificial light source (typically
a Xenon arc lamp) that simulates natural daylight under controlled conditions of temperature
and humidity.

» Blue Wool References: Simultaneously, a set of standardized blue wool references (rated 1
to 8, with 8 being the most lightfast) are exposed alongside the test samples.
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Assessment: The fading of the test sample is visually compared to the fading of the blue
wool references. The lightfastness rating is the number of the blue wool reference that shows
a similar degree of fading. The assessment is often aided by using a Grey Scale for
assessing change in colour (ISO 105-A02), which consists of pairs of grey chips showing a
defined contrast.[17][18][19][20][21]

Thermal Stability Assessment (Thermogravimetric
Analysis - TGA)

Thermal stability is essential for dyes used in high-temperature processes such as plastics

extrusion. Thermogravimetric Analysis (TGA) is a standard technique to determine the

decomposition temperature of a material.

Sample Preparation: A small, accurately weighed sample of the dye powder is placed in a
high-purity ceramic or platinum pan.

Instrumentation: The pan is placed in a TGA instrument, which consists of a precision
balance and a furnace.

Heating Program: The sample is heated at a controlled rate (e.g., 10°C/min) over a defined
temperature range in a controlled atmosphere (e.g., nitrogen or air).

Data Acquisition: The instrument continuously records the mass of the sample as a function
of temperature.

Analysis: The resulting TGA curve plots percentage weight loss against temperature. The
onset temperature of significant weight loss is considered the decomposition temperature
and indicates the thermal stability of the dye.

Color Strength and Difference Measurement
(Instrumental Colorimetry)

Color strength (or tinting strength) is a measure of a dye's ability to impart color to a medium.

Instrumental color measurement provides an objective assessment of color attributes.

Sample Preparation: A standard dispersion of the dye in a specific medium (e.g., a plastic
resin or a liquid binder) is prepared at a defined concentration.
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 Instrumentation: A spectrophotometer or colorimeter is used to measure the spectral
reflectance or transmittance of the prepared sample.

o Color Space Coordinates: The instrument converts the spectral data into color space
coordinates, such as CIE Lab. The L value represents lightness, a* represents the red-green
axis, and b* represents the yellow-blue axis.

o Comparison to a Standard: The color coordinates of a test sample are compared to those of
a reference standard dye.

o Calculation of Color Difference (AE): The total color difference (AE) is calculated using a
color difference formula, such as CMC (Colour Measurement Committee), as described in
AATCC Test Method 173.[22] This provides a quantitative measure of the difference in color
between two samples. AATCC Evaluation Procedure 6 provides guidance on instrumental
color measurement.[22][23][24][25][26]

Visualizations

The following diagrams illustrate the fundamental structure of azo dyes and a typical workflow
for their performance evaluation.

General Structure of an Azo Dye

Aryl Group 1

Aryl Group 2 |<— Substituents T

(e.g., -OH, -SO3H, -NO2)

Click to download full resolution via product page

Caption: General chemical structure of an azo dye.
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Workflow for Azo Dye Performance Evaluation

Sample Preparation

Dye Sample

:
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(e.g., plastic, textile)
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Lightfastness Test Thermal Stability Test Color Strength Test

Solubility Test (ISO 105-B02) (TGA) (Spectrophotometry)

Quantitative Data
(g/L, rating, °C, AE)

Comparative Analysis

Click to download full resolution via product page

Caption: A typical experimental workflow for evaluating the performance of industrial azo dyes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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